Cas no 1260682-08-3 (3-(2-Chloro-4-fluoro-phenyl)-propionic acid methyl ester)

• Product Name: 3-(2-Chloro-4-fluoro-phenyl)-propionic acid methyl ester
• CAS No: 1260682-08-3
• MF: C₁₀H₁₀ClFO₂
• MW: 216.6369
• CID: 5036257
• PubChem ID: 17821618
• Update Time: 2024-03-01

3-(2-Chloro-4-fluoro-phenyl)-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-4-fluoro-phenyl)-propionic acid methyl ester

• MDL： MFCD11848305
• Inchi： 1S/C10H10ClFO2/c1-14-10(13)5-3-7-2-4-8(12)6-9(7)11/h2,4,6H,3,5H2,1H3
• InChI Key： CLQYEXIRXJOSFO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCC1=CC=C(F)C=C1Cl

Computed Properties

• Exact Mass: 216.0353354g/mol
• Monoisotopic Mass: 216.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes